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Compound of Interest

Compound Name: Dimethyl succinate-d4

Cat. No.: B1600972

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl succinate-d4 (CAS
Number: 30994-23-1), a deuterated isotopologue of dimethyl succinate.[1][2][3][4] This
document is intended for researchers in drug metabolism, pharmacokinetics (DMPK), and other
biomedical fields who utilize stable isotope-labeled compounds as internal standards or
metabolic tracers.

Core Compound Data

Dimethyl succinate-d4 is a stable, non-radioactive labeled compound valuable for its
application in quantitative analysis and metabolic research.[4] The deuterium labeling provides
a distinct mass shift, making it an ideal internal standard for mass spectrometry-based
guantification of its non-labeled counterpart.[4]

Physicochemical and Analytical Data

A summary of the key physicochemical and analytical properties of Dimethyl succinate-d4 is
presented below. Data is aggregated from various commercial suppliers and databases.
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Property Value Reference(s)

CAS Number 30994-23-1 [1][2113]14]

Molecular Formula CeHeD4Oa4 [2][4]

Molecular Weight 150.17 g/mol [1112]131[4]
Dimethyl succinate-2,2,3,3-d4,

Synonyms Dimethyl butanedioate-2,2,3,3-  [1][3]

d4

Isotopic Purity

>98 atom % D

[1]

Chemical Purity (GC)

297% to >99%

[2]14]

Appearance Colorless to light yellow liquid [4]
Density 1.148 g/mL at 25 °C [1]
Boiling Point 196-200 °C (lit.) [1]
Melting Point 18-19 °C (lit.) [1]

Refractive Index

n20/D 1.419 (lit.)

[1]

InChl Key

MUXOBHXGJLMRAB-
KHORGVISSA-N

[1]

Synthesis and Characterization

The synthesis of Dimethyl succinate-d4 typically involves the esterification of succinic acid-d4
with methanol. While specific protocols for the deuterated version are proprietary, the general
synthesis of dimethyl succinate is well-established.

General Synthesis Pathway

The common method for synthesizing dimethyl succinate is the acid-catalyzed esterification
(Fischer esterification) of succinic acid with methanol.[5] For the deuterated analogue, succinic
acid-d4 would be used as the starting material.
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Synthesis of Dimethyl succinate-d4

Reactants

Methanol (CH3OH)

Acid Catalyst Dimethyl succinate-d4
(e.g., H2S04) (CH300C-CD2-CD2-COOCH3)
Succinic Acid-d4

(HOOC-CD2-CD2-COOH)
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Workflow for a Pharmacokinetic Study Using a SIL-IS

Administer Unlabeled
Dimethyl Succinate to
Test Subject

:

Collect Biological Samples
(e.g., Plasma, Urine)
Over Time

'

Spike Samples with Known
Amount of Dimethyl
Succinate-d4 (Internal Standard)

'

Sample Preparation
(e.g., Protein Precipitation,
Liquid-Liquid Extraction)

LC-MS/MS or GC-MS
Analysis

Quantify Unlabeled Analyte

by Comparing its Peak Area
to the Internal Standard's
Peak Area

Pharmacokinetic Modeling
(Concentration vs. Time)
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Metabolic Fate of Dimethyl Succinate-d4

Dimethyl Succinate-d4
(Extracellular)
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Succinate-d4 Fumarate-d4 Malate-d4 Oxaloacetate-d4

Hydration

Malate
Dehydrogenase (MDH)

Succinate
Dehydrogenase (SDH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Dimethyl Succinate-d4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600972#dimethyl-succinate-d4-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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